Cas no 921515-09-5 (2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 921515-09-5
• MF: C₁₅H₁₃FN₆OS₂
• MW: 376.431722402573
• CID: 5799146
• Update Time: 2025-11-05

2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C15H13FN6OS2/c16-10-1-3-11(4-2-10)21-6-7-22-14(21)19-20-15(22)25-9-12(23)18-13-17-5-8-24-13/h1-5,8H,6-7,9H2,(H,17,18,23)
• InChI Key： JVHABDNTMAHKBA-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1=NN=C2N(C3=CC=C(F)C=C3)CCN21

Additional information on 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 921515-09-5)

2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, also known by its CAS number 921515-09-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules that exhibit unique pharmacological properties, making it a subject of extensive research in both academic and industrial settings.

The molecular structure of 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide is characterized by the presence of a thiazole ring and an imidazo[2,1-c][1,2,4]triazole moiety. These structural features contribute to its biological activity and potential as a therapeutic agent. The fluorine substituent on the phenyl ring adds to the compound's lipophilicity and can influence its pharmacokinetic properties.

Recent studies have highlighted the potential of 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases.

In the context of cancer research, 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide has demonstrated promising results in preclinical studies. It has been shown to induce apoptosis in cancer cells by modulating signaling pathways that are dysregulated in tumor cells. This mechanism of action makes it a potential candidate for further development as an anticancer agent.

Beyond cancer research, this compound has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have shown that 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This dual action against both cancer and inflammation underscores its broad therapeutic potential.

The pharmacokinetic properties of 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide have also been extensively studied. Its lipophilicity and molecular weight suggest that it may have favorable absorption and distribution characteristics. Preclinical data indicate that this compound has good oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its development as an oral therapeutic agent.

Toxicity studies have shown that 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct thorough safety evaluations to ensure its long-term use is safe and effective. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in human subjects.

In conclusion, 2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2， 1-c][ 1， 2， 4]triazo l - 3 - ylsulfanyl} - N - ( 1， 3 - thiazo l - 2 - yl ) acetamide (CAS No. 921515-09-5) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activity make it a valuable candidate for further research and development in the fields of oncology and inflammatory diseases. As more data from clinical trials become available, this compound is expected to play an increasingly important role in advancing medical treatments for various conditions.